Cas no 2228813-67-8 (O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine)

• Product Name: O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine
• CAS No: 2228813-67-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5846688
• PubChem ID: 165662196
• Update Time: 2025-06-08

O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine
• EN300-1804386
• 2228813-67-8
• O-[(2,2,3,3-tetramethylcyclopropyl)methyl]hydroxylamine

• Inchi： 1S/C8H17NO/c1-7(2)6(5-10-9)8(7,3)4/h6H,5,9H2,1-4H3
• InChI Key： MFAZPGOILLLXRI-UHFFFAOYSA-N
• SMILES： O(CC1C(C)(C)C1(C)C)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine

O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine: A Comprehensive Overview

O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine (CAS No. 2228813-67-8) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct structural features and chemical properties, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The structure of O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine is notable for its highly substituted cyclopropane ring and the presence of a hydroxylamine functional group. The cyclopropane ring, with its four methyl substituents, imparts significant steric hindrance and rigidity to the molecule. This structural rigidity can influence the compound's reactivity and stability, making it an attractive candidate for various chemical transformations.

The hydroxylamine functional group is a key feature of this compound. Hydroxylamines are known for their versatile reactivity and ability to participate in a wide range of chemical reactions. They can act as nucleophiles, undergo oxidation to form nitroso compounds, and participate in condensation reactions with aldehydes and ketones to form oximes. These properties make O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine a valuable building block in the synthesis of more complex molecules.

In the context of medicinal chemistry, O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets and pathways. For instance, research has shown that this compound can interact with enzymes involved in metabolic processes and signal transduction pathways. This interaction can lead to the inhibition or activation of these enzymes, making it a potential candidate for the development of new therapeutic agents.

One area where O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine has shown particular promise is in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine could be developed into a novel therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine has been investigated for its potential as an intermediate in the synthesis of other bioactive molecules. Its unique structure allows it to serve as a versatile starting material for the preparation of compounds with diverse biological activities. For example, it can be used to synthesize derivatives with enhanced potency or improved pharmacokinetic properties.

In addition to its applications in medicinal chemistry, O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine has also found use in materials science. The rigid cyclopropane ring and hydroxylamine functional group can be exploited to design polymers with specific mechanical and thermal properties. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The synthesis of O-(2,2,3,3-tetramethylcyclopropyl)methylhydroxylamine typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for its preparation. For instance, metal-catalyzed reactions and organocatalytic approaches have been developed to improve the selectivity and yield of the desired product.

Despite its promising applications, O-(2,2，3，3-tetramethylcyclopropyl)methylhydroxylamine also presents some challenges that need to be addressed. One such challenge is its potential toxicity and environmental impact. Rigorous safety assessments are essential to ensure that this compound can be used safely in various applications without adverse effects on human health or the environment.

In conclusion,O-(2，2，3，3-tetramethylcyclopropyl)methylhydroxylamine (CAS No. 2228813-67-8) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and chemical properties make it a valuable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As research continues to advance our understanding of this compound's behavior and applications,O-(2，2，3，3-tetramethylcyclopropyl)methylhydroxylamine is poised to play an increasingly important role in the development of innovative solutions across multiple disciplines.